![molecular formula C12H12BrNO2 B1414638 Ethyl 2-bromo-3-cyano-4-methylphenylacetate CAS No. 1806061-53-9](/img/structure/B1414638.png)
Ethyl 2-bromo-3-cyano-4-methylphenylacetate
Overview
Description
Ethyl 2-bromo-3-cyano-4-methylphenylacetate, also known as 2-Bromo-3-cyano-4-methylphenylacetate, is a brominated organic compound used as a reagent in organic synthesis. It is a colorless liquid with a faint odor and a boiling point of 115-117°C. This compound is used for a variety of purposes, including the synthesis of pharmaceuticals, agrochemicals, and industrial chemicals. It is also used as a catalyst in the synthesis of other compounds, such as dyes and pigments.
Scientific Research Applications
Ethyl 2-bromo-3-cyano-4-methylphenylacetate has a wide range of scientific research applications. It is used as a catalyst in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and dyes and pigments. It is also used as a reagent in the synthesis of heterocyclic compounds and other organic compounds. In addition, it is used in the synthesis of polymers and in the synthesis of peptides and proteins.
Mechanism of Action
The mechanism of action of ethyl 2-bromo-3-cyano-4-methylphenylacetate is not fully understood. However, it is believed that the compound acts as an electrophile in the reaction, which is followed by a nucleophilic attack on the electrophile by the ethyl acetate. This reaction results in the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it is known that the compound is toxic to humans and animals, and it has been classified as a hazardous substance. It is also known to be an irritant to the skin and eyes, and it can cause respiratory irritation and allergic reactions.
Advantages and Limitations for Lab Experiments
The advantages of using ethyl 2-bromo-3-cyano-4-methylphenylacetate in laboratory experiments include its relatively low cost and its high reactivity. It is also a relatively non-toxic compound, making it a safe reagent to use in the laboratory. However, there are some limitations to using this compound. It is a highly volatile compound, and it is prone to decomposition at high temperatures. In addition, it is a highly reactive compound and can react with other compounds in the reaction mixture, leading to the formation of unwanted byproducts.
Future Directions
There are a number of potential future directions for research involving ethyl 2-bromo-3-cyano-4-methylphenylacetate. These include further investigation into its mechanism of action and its biochemical and physiological effects. In addition, further research could be done on the synthesis of new compounds using this reagent, as well as on the development of new catalysts and reagents for organic synthesis. Finally, further research could be done on the development of new applications for this compound, such as its use in the synthesis of pharmaceuticals, agrochemicals, and industrial chemicals.
Properties
IUPAC Name |
ethyl 2-(2-bromo-3-cyano-4-methylphenyl)acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrNO2/c1-3-16-11(15)6-9-5-4-8(2)10(7-14)12(9)13/h4-5H,3,6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFECOVMKYDRAJL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC1=C(C(=C(C=C1)C)C#N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.